2-Hydroxy-4-methanesulfonyl-benzoic acid ethyl ester

• CAS No.: 435338-96-8
• Molecular Formula: C10H12O5S
• Molecular Weight: 244.27 g/mol
• IUPAC Name: ethyl 2-hydroxy-4-methylsulfonylbenzoate
• InChI: InChI=1S/C10H12O5S/c1-3-15-10(12)8-5-4-7(6-9(8)11)16(2,13)14/h4-6,11H,3H2,1-2H3
• InChI Key: FTTNYAPOSAHKIT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)S(=O)(=O)C)O

Description

2-Hydroxy-4-methanesulfonyl-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C10H12O5S and its molecular weight is 244.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10 (15 g) and pyridinium hydrochloride (45 g) was heated under an inert atmosphere at 180° C. for 1.5 h and cooled. The mixture was partitioned between EtOAc and aqueous HCl (5%). The organic layer was washed with aqueous HCl (5%), dried, filtered, and concentrated. A solution of the resulting residue in EtOH (400 mL) was treated with concentrated H2SO4 (10 mL) and heated overnight at 75° C. After cooling, the mixture was concentrated and partitioned between EtOAc and saturated aqueous NaHCO3. The organic layer was extracted with 1 M NaOH (4 times). This combined aqueous layer was brought to acidic pH by addition of aqueous HCl (5%) and was extracted with EtOAc. This organic layer was dried (MgSO4), filtered, and evaporated giving 8.5 g of 2-hydroxy-4-methanesulfonyl-benzoic acid ethyl ester 11 as a solid.